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Compound of Interest

Compound Name: D-Lactose monohydrate

Cat. No.: B1146271 Get Quote

Application Notes: D-Lactose Monohydrate in Cell
Culture
D-Lactose monohydrate, a disaccharide comprised of glucose and galactose, serves specific

roles in biological research, primarily in microbiology and specialized mammalian cell culture

applications. While not a conventional carbon source for most mammalian cells due to a lack of

endogenous lactase expression, its application is crucial in select fields.[1]

Applications in Microbiology:

Carbon Source: D-Lactose monohydrate is a key ingredient in various microbial culture

media, serving as a primary carbon source for lactose-fermenting bacteria such as E. coli.[1]

[2]

Selective Media: It is a critical component of selective and differential media, including

MacConkey agar and Luria-Bertani (LB) broth with lactose, aiding in the identification and

selection of bacterial strains based on their ability to metabolize lactose.[1]

Applications in Mammalian Cell Culture:

Specialized Cell Types: In studies involving mammary epithelial cells, lactose metabolism

and synthesis are of interest. For instance, research has shown that glucose can induce

lactose synthesis in dairy cow mammary epithelial cells.[3]
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Biochemical Assays: D-Lactose is utilized to identify and characterize galectins, a family of

beta-galactoside-binding proteins.[2]

Osmolality Adjustment: It can be used to maintain the osmotic pressure of the cell culture

medium.[4]

Limitations in Mammalian Cell Culture:

Most mammalian cell lines do not efficiently metabolize lactose because they lack the enzyme

β-galactosidase (lactase).[1] For general cell culture, glucose, fructose, or galactose are the

preferred carbon sources.[1]

Quantitative Data Summary
The following tables summarize the key quantitative properties of D-Lactose monohydrate.

Table 1: Physicochemical Properties

Property Value

Molecular Formula C₁₂H₂₂O₁₁ · H₂O[1]

Molecular Weight 360.31 g/mol [1][5]

Appearance White to off-white crystalline powder[1][5]

pH (in aqueous solution) 4.0 - 7.5[1][6]

Table 2: Solubility Data

Solvent Solubility Temperature

Warm Water 0.1 g/mL Not Specified

Water 20 g/100 mL[7] 15°C

Ethanol Practically Insoluble[7] Not Specified

Methanol
Sufficiently soluble for Karl

Fischer titration[8]
Room Temperature
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Experimental Protocols
Protocol 1: Preparation of Sterile D-Lactose
Monohydrate Stock Solution
This protocol describes the preparation of a sterile D-Lactose monohydrate stock solution for

use in cell culture applications.

Materials:

D-Lactose Monohydrate (Cell Culture Tested Grade)

Nuclease-free, sterile distilled water or cell culture grade water

Sterile bottles or tubes for storage

Sterile 0.22 µm syringe filter

Sterile syringes

Analytical balance

Sterile magnetic stir bar and stir plate (optional)

Laminar flow hood or biological safety cabinet

Procedure:

Calculation: Determine the mass of D-Lactose monohydrate required to achieve the

desired concentration for your stock solution.

Weighing: In a laminar flow hood, accurately weigh the calculated amount of D-Lactose
monohydrate powder.

Dissolution:

Transfer the powder to a sterile container.

Add a portion of the sterile water to the container. To aid dissolution, use warm water.
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Agitate the solution gently until the powder is completely dissolved. A sterile magnetic stir

bar can be used for this purpose.

Add the remaining sterile water to reach the final desired volume.

Sterilization:

Draw the prepared lactose solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter-sterilize the solution into a final sterile storage container. It is crucial to use filter

sterilization as autoclaving can cause hydrolysis of lactose into glucose and galactose and

may lead to a browning reaction.[9]

Storage:

Label the sterile stock solution with the name of the reagent, concentration, and date of

preparation.

Store the solution at 4°C in the dark to prevent degradation.[10]

Note on Autoclaving: Autoclaving lactose solutions is generally not recommended as it can lead

to the hydrolysis of the disaccharide into glucose and galactose.[9] Heat sterilization in the

presence of phosphate buffers under alkaline conditions can also result in a browning reaction.

[9]
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Calculate required mass of D-Lactose Monohydrate

Weigh powder using an analytical balance

Dissolve in sterile, warm water

Filter-sterilize through a 0.22 µm filter

Store at 4°C in a labeled, sterile container

Click to download full resolution via product page

Caption: Workflow for preparing a sterile D-Lactose monohydrate solution.

Metabolic Pathway of Lactose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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